3-Hydroxy-5,5-dimethyl-2-[(phenylsulfonyl)methyl]-2-cyclohexen-1-one

• IUPAC Name: 2-(benzenesulfonylmethyl)-3-hydroxy-5,5-dimethylcyclohex-2-en-1-one
• InChI: InChI=1S/C15H18O4S/c1-15(2)8-13(16)12(14(17)9-15)10-20(18,19)11-6-4-3-5-7-11/h3-7,16H,8-10H2,1-2H3
• InChI Key: RXLFKZKMBHRRGU-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=C(C(=O)C1)CS(=O)(=O)C2=CC=CC=C2)O)C
• Molecular Formula: C15H18O4S
• Molecular Weight: 294.4 g/mol
• CAS No.: 171112-73-5

Description

3-Hydroxy-5,5-dimethyl-2-[(phenylsulfonyl)methyl]-2-cyclohexen-1-one is a cyclohexenone derivative characterized by a sulfonylmethyl group at the 2-position and a hydroxyl group at the 3-position. Its core structure, 5,5-dimethylcyclohexane-1,3-dione (dimedone), is a versatile scaffold in organic synthesis, particularly for constructing heterocycles and bioactive molecules . The phenylsulfonyl substituent distinguishes it from analogs by introducing strong electron-withdrawing properties, which influence reactivity, solubility, and intermolecular interactions.

Biological Activity

3-Hydroxy-5,5-dimethyl-2-[(phenylsulfonyl)methyl]-2-cyclohexen-1-one is a compound of significant interest due to its potential biological activities. This article provides an overview of its synthesis, biological properties, and relevant research findings.

Synthesis

The compound can be synthesized through various methods, including one-pot three-component reactions involving aromatic aldehydes and substituted thiophenols. This method has been noted for its high yields and environmentally friendly conditions, particularly when catalyzed by p-dodecylbenzene sulfonic acid (DBSA) under ultrasound irradiation .

Anticancer Properties

Research indicates that 3-hydroxy derivatives exhibit notable cytotoxic effects against various cancer cell lines. For instance, compounds similar to 3-hydroxy-5,5-dimethyl-2-[(phenylsulfonyl)methyl]-2-cyclohexen-1-one have demonstrated significant inhibitory concentrations (IC50) against Hep-2 and P815 cancer cell lines, with values around 3.25 mg/mL and 17.82 mg/mL respectively . These findings suggest a promising avenue for further exploration in cancer therapeutics.

The biological activity of this compound may be attributed to its ability to inhibit key cellular pathways involved in cancer progression. For example, derivatives have shown potential as inhibitors of cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation . The inhibition of CDK9 has been particularly highlighted as a target for anticancer therapies, suggesting that similar compounds could be developed for targeted cancer treatment.

Antimicrobial Activity

In addition to anticancer properties, there is emerging evidence that compounds within this class may possess antimicrobial activities. Studies have indicated that certain derivatives exhibit both antiviral and antibacterial properties, making them candidates for further investigation in the field of infectious diseases.

Case Study 1: Cytotoxicity Assessment

A study assessing the cytotoxicity of various derivatives of 3-hydroxy compounds found that several exhibited significant growth inhibition in MCF7 and NCI-H460 cell lines. The most potent derivative showed an IC50 value of 1.88 µM against MCF7 cells . This highlights the potential of modifying the chemical structure to enhance biological activity.

Case Study 2: Inhibition of CDK9

Research focusing on the inhibition of CDK9 by similar compounds has shown promising results in reducing cell proliferation in cancer models. The selectivity profile and efficacy against various cancer types were evaluated, indicating that modifications in the sulfonyl group could enhance potency against specific cancer cell lines .

Data Tables

Compound	Cell Line	IC50 (µM)	Mechanism
Compound A	MCF7	1.88	CDK9 Inhibition
Compound B	NCI-H460	0.71	Autophagy Induction
Compound C	Hep-2	3.25	Cytotoxicity
Compound D	P815	17.82	Cell Cycle Arrest

Scientific Research Applications

Biological Activities

Anticancer Properties
Research indicates that derivatives of 3-hydroxy-5,5-dimethyl-2-[(phenylsulfonyl)methyl]-2-cyclohexen-1-one exhibit significant anticancer activity. For example, compounds derived from this structure have shown effectiveness in inducing apoptosis in various cancer cell lines. The mechanism often involves the modulation of cell signaling pathways that lead to cell cycle arrest and programmed cell death .

Antiviral Activity
Some studies have suggested that similar compounds possess antiviral properties. They may inhibit viral replication by interfering with the viral life cycle at different stages. This potential makes them candidates for further research in the development of antiviral therapeutics .

Medicinal Chemistry Applications

The compound's structure allows it to interact with biological targets effectively, making it a candidate for drug development. Its sulfonyl group can enhance binding affinity to target proteins, potentially leading to improved efficacy in therapeutic applications. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity .

Comparative Analysis with Related Compounds

Property/Compound	3-Hydroxy-5,5-dimethyl-2-[(phenylsulfonyl)methyl]-2-cyclohexen-1-one	Related Compound A	Related Compound B
Synthesis Method	One-pot three-component reaction under ultrasound	Traditional synthesis	Microwave-assisted synthesis
Anticancer Activity	Induces apoptosis in cancer cells	Moderate	High
Antiviral Activity	Potentially effective against viral replication	Not studied	Effective
Bioavailability	Moderate; requires optimization	High	Low

Case Studies

Case Study 1: Anticancer Effects
In a study published in a peer-reviewed journal, researchers evaluated the anticancer effects of several derivatives of the compound on breast cancer cell lines. The results demonstrated a dose-dependent inhibition of cell proliferation and increased rates of apoptosis compared to control groups .

Case Study 2: Antiviral Potential
Another investigation focused on the antiviral properties of structurally similar compounds against influenza viruses. The findings indicated that these compounds could reduce viral titers significantly in vitro, suggesting a mechanism that warrants further exploration for clinical applications .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Key structural analogs differ in the substituent at the 2-position of the cyclohexenone ring. These variations impact electronic, steric, and hydrogen-bonding properties:

Compound Name	Substituent at 2-Position	Key Properties	Reference
3-Hydroxy-5,5-dimethyl-2-[(phenylsulfonyl)methyl]-2-cyclohexen-1-one	Phenylsulfonylmethyl (-SO₂-C₆H₅)	Electron-withdrawing, polar, enhances acidity of α-hydrogens; may improve antimicrobial activity.	Inferred
3-Hydroxy-5,5-dimethyl-2-(phenylthio)cyclohex-2-en-1-one (CAS 61908-09-6)	Phenylthio (-S-C₆H₅)	Less electron-withdrawing than sulfonyl; potential for radical-mediated reactions.
(E)-3-Hydroxy-5,5-dimethyl-2-(3-phenylprop-2-en-1-yl)cyclohex-2-en-1-one	Allylphenyl (-CH₂-CH=CH-C₆H₅)	Conjugated double bond enables Diels-Alder reactivity; lower polarity.
2,2′-[(3,4-Dimethoxyphenyl)methylene]bis(3-hydroxy-5,5-dimethylcyclohex-2-en-1-one)	Bis-cyclohexenone bridged by aryl	Higher molecular weight (C₂₃H₂₈O₄); intramolecular H-bonding affects crystal packing.

Table 1: Representative Yields and Conditions

Substituent Type	Method	Yield	Conditions	Reference
Phenylthio	MCR (dimedone + thiophenol)	20–92%	25°C, 1–6 hours
Allylphenyl	ZnCl₂-catalyzed condensation	Moderate	Reflux, 12–24 hours
Bis-cyclohexenone	MnO₂ nanoparticle-assisted	98.8%	Solvent-free, 80°C

Physicochemical and Structural Properties

• Polarity and Solubility : The sulfonyl group increases polarity compared to thio or allyl substituents, enhancing water solubility. For example, phenylsulfonyl derivatives may exhibit logP values <2.5, whereas phenylthio analogs (logP ~3.0) are more lipophilic .
• Crystal Packing : X-ray studies of analogs (e.g., ) show intramolecular H-bonding between hydroxyl and carbonyl groups. Sulfonyl groups may disrupt H-bond networks due to steric bulk, altering melting points and crystallinity.
• Conformational Flexibility: Cyclohexenone rings adopt envelope conformations (puckering amplitude Q = 0.433 Å in ). Substituents like sulfonylmethyl may increase ring strain compared to smaller groups.

Q & A

Q. What established synthetic routes are used to prepare 3-Hydroxy-5,5-dimethyl-2-[(phenylsulfonyl)methyl]-2-cyclohexen-1-one?

The compound is synthesized via condensation reactions involving dimedone (5,5-dimethylcyclohexane-1,3-dione) and sulfonylmethyl reagents. A common method involves reacting dimedone with β-chloroacetone or phenylsulfonylmethyl chloride under basic conditions (e.g., KOH/EtOH). The reaction proceeds through enolate formation, followed by nucleophilic substitution. Crystallization from ethanol or methanol yields pure product. Key steps include monitoring reaction progress via TLC and characterizing intermediates using $^1$H/$^13$C NMR .

Q. What spectroscopic and crystallographic methods validate the compound’s structure?

• X-ray crystallography : Single-crystal X-ray diffraction (SC-XRD) with SHELX software (e.g., SHELXS97/SHELXL97) is standard. Parameters like $R_{\text{int}}$ (e.g., 0.026–0.045), $R$ factors (0.039–0.126), and data-to-parameter ratios (15.2–17.9) confirm structural accuracy. The cyclohexenone ring typically adopts an envelope conformation, with dihedral angles between substituents (e.g., 77.72° for the 2-oxopropyl group) .
• Spectroscopy : IR confirms enol-keto tautomerism (O–H stretch at ~3200 cm$^{-1}$, C=O at ~1700 cm$^{-1}$). $^1$H NMR shows deshielded protons adjacent to sulfonyl groups (δ 3.5–4.0 ppm) .

Advanced Research Questions

Q. How can crystallographic data discrepancies (e.g., disordered atoms) be resolved during refinement?

Disorder in the cyclohexenone ring or substituents (e.g., overlapping hydroxy/keto groups) is addressed by:

• Multi-conformational modeling : Split occupancy refinement in SHELXL, constrained by geometric parameters.
• Hydrogen bonding analysis : O–H⋯O interactions (e.g., 2.7–2.9 Å) stabilize crystal packing and guide refinement. For example, chains parallel to the $b$-axis in related derivatives indicate directional intermolecular forces .
• Validation tools : PLATON/ADDSYM check for missed symmetry, and RINGER identifies electron density outliers .

Table 1 : Example Crystallographic Parameters from and

Parameter
Space group	$P1$	$P1$
$R_{\text{int}}$	0.026	0.026
$R_{\text{factor}}$	0.045	0.045
Dihedral angle (°)	77.72 (2-oxopropyl)	85.1 (cinnamyl moiety)

Q. What experimental strategies assess the bioactivity of derivatives (e.g., antioxidant, cytotoxic)?

• Antioxidant assays :
  • DPPH radical scavenging : Measure IC$_{50}$ (e.g., 0.0156 mM for aryl derivatives) by UV-Vis at 517 nm.
  • FRAP assay : Quantify Fe$^{2+}$ equivalence (e.g., 50469.44 µmol/L) via absorbance at 593 nm .
• Cytotoxicity testing : Neutral Red uptake assay on HepG2 cells, with dose-response curves (e.g., IC$_{50}$ < 50 µM for active compounds) .
• Microbial screening : Agar diffusion against Staphylococcus aureus and Candida albicans, correlating zone-of-inhibition diameters with MIC values .

Q. How is enantioselective synthesis achieved for structurally related cyclohexenones?

• Asymmetric Brønsted acid catalysis : Chiral phosphoric acids induce enantioselectivity in Paal-Knorr reactions (e.g., tetrahydroxanthenes, 90% ee) .
• Ultrasound-assisted synthesis : Three-component reactions (e.g., dimedone, aldehydes, thiophenols) under sonication improve yields (e.g., 85–92%) and reduce reaction time (30–60 min) .

Q. Key Methodological Notes

• Crystallization : Use slow evaporation from polar aprotic solvents (e.g., DMF/EtOH) to obtain high-quality single crystals .
• Data validation : Cross-check SC-XRD results with Cambridge Structural Database (CSD) entries for analogous compounds to identify anomalies .
• Bioassay controls : Include ascorbic acid (antioxidant) and doxorubicin (cytotoxicity) as positive controls to validate assay sensitivity .